![molecular formula C9H9BrO2S B6202803 2-[5-bromo-2-(methylsulfanyl)phenyl]acetic acid CAS No. 1784987-73-0](/img/no-structure.png)
2-[5-bromo-2-(methylsulfanyl)phenyl]acetic acid
Overview
Description
“2-[5-bromo-2-(methylsulfanyl)phenyl]acetic acid” is a chemical compound . It is a derivative of phenylacetic acid, which is an organic compound containing a phenyl functional group and a carboxylic acid functional group .
Molecular Structure Analysis
The molecular structure of “this compound” consists of a phenyl ring substituted with a bromo group at the 5-position and a methylsulfanyl group at the 2-position. The phenyl ring is also attached to an acetic acid group .Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 2-[5-bromo-2-(methylsulfanyl)phenyl]acetic acid involves the bromination of 2-(methylsulfanyl)benzoic acid followed by carboxylation of the resulting intermediate.", "Starting Materials": [ "2-(methylsulfanyl)benzoic acid", "Bromine", "Sodium hydroxide", "Carbon dioxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Dissolve 2-(methylsulfanyl)benzoic acid in diethyl ether.", "Step 2: Add bromine dropwise to the solution while stirring until the solution turns yellow.", "Step 3: Add sodium hydroxide to the solution to neutralize the excess bromine.", "Step 4: Extract the product with diethyl ether and wash with water.", "Step 5: Dry the organic layer with anhydrous sodium sulfate.", "Step 6: Concentrate the organic layer to obtain the intermediate 2-(bromo)-5-(methylsulfanyl)benzoic acid.", "Step 7: Dissolve the intermediate in water and add sodium hydroxide to adjust the pH to 8-9.", "Step 8: Bubble carbon dioxide through the solution to form the carboxylic acid.", "Step 9: Acidify the solution with hydrochloric acid to obtain the final product, 2-[5-bromo-2-(methylsulfanyl)phenyl]acetic acid." ] } | |
| 1784987-73-0 | |
Molecular Formula |
C9H9BrO2S |
Molecular Weight |
261.1 |
Purity |
95 |
Origin of Product |
United States |
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